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Compound of Interest

Compound Name: Chromium(III) 2-ethylhexanoate

CAS No.: 3444-17-5

Cat. No.: B1583294

Get Quote

Executive Summary
Chromium(III) 2-ethylhexanoate (Cr(EH)₃), often referred to as Chromic Octoate, represents

a critical organometallic precursor in the petrochemical and polymer industries. Unlike simple

inorganic chromium salts, Cr(EH)₃ features a lipophilic 2-ethylhexanoate ligand shell that

confers high solubility in non-polar organic solvents (hydrocarbons, mineral spirits). This

property is the linchpin of its utility in homogeneous catalysis, most notably as the chromium

source in the Phillips selective ethylene trimerization system, which produces 1-hexene—a vital

co-monomer for high-density polyethylene (HDPE).

This guide dissects the compound's coordination chemistry, provides validated synthesis and

activation protocols, and details the mechanistic pathways that drive its catalytic performance.
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The nominal formula Cr(OOCCH(C₂H₅)C₄H₉)₃ implies a monomeric species where a central

Cr(III) ion is coordinated by three bidentate or monodentate carboxylate ligands. However, in

solution and commercial preparations, the structure is often more complex.

Primary Structure: The Cr(III) center typically adopts an octahedral geometry (

electron configuration).

Oligomerization: In the presence of trace moisture or basic conditions during synthesis, the

compound may form "basic carboxylate" trinuclear clusters of the type

, where the central oxygen atom bridges three chromium atoms. This cluster stability
contributes to the compound's robustness but requires specific activation (alkylation) to
generate open coordination sites for catalysis.

Ligand Function: The branched 2-ethylhexyl chain provides steric bulk and high entropy,

preventing crystallization (hence its viscous liquid state) and ensuring miscibility with non-

polar olefin feedstocks.
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Property Value / Description

CAS Number 3444-17-5

Formula C₂₄H₄₅CrO₆

Molecular Weight 481.61 g/mol

Appearance Dark green, viscous liquid

Density ~1.01 g/cm³ (at 25°C)

Solubility
Soluble in hexane, toluene, mineral spirits;

Insoluble in water

Thermal Stability
Stable up to ~200°C; Decomposes to Cr₂O₃ at

>300°C

Magnetic Susceptibility
Paramagnetic (consistent with

high-spin Cr(III))

Viscosity
High (often supplied as 50-70% solution in

mineral spirits to improve handling)

Catalytic Applications: The Phillips Trimerization
Cycle
The most high-value application of Cr(EH)₃ is in the selective trimerization of ethylene to 1-

hexene. This process uses a pyrrole-based ligand system and an aluminum alkyl activator.[1]

[2]

Mechanistic Pathway
The reaction does not follow a standard Cosse-Arlman polymerization mechanism. Instead, it

proceeds via a metallacycle mechanism:

Activation: Cr(EH)₃ reacts with Triethylaluminum (TEA) and 2,5-dimethylpyrrole (DMP) to

form a cationic Cr(I)/Cr(III) active species.

Coordination: Two ethylene molecules coordinate to the metal center.
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Oxidative Coupling: Formation of a chromacyclopentane (5-membered ring).

Insertion: A third ethylene inserts to form a chromacycloheptane (7-membered ring).

Reductive Elimination: The ring collapses via

-hydride elimination (or similar concerted transfer) to release 1-hexene and regenerate the
active Cr species.
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Figure 1: The metallacycle mechanism for selective ethylene trimerization using a

Chromium(III) 2-ethylhexanoate precursor.

Experimental Protocols
Protocol A: Synthesis via Salt Metathesis
Objective: Isolate high-purity Cr(EH)₃ from inorganic precursors.

Reagents:

Chromium(III) Nitrate Nonahydrate [Cr(NO₃)₃·9H₂O]

Sodium 2-ethylhexanoate (Na-EH)[2]

Solvent: Hexane or Toluene

Workflow:

Dissolution: Dissolve 0.1 mol Cr(NO₃)₃·9H₂O in 100 mL deionized water. Separately, dissolve

0.33 mol Na-EH in 100 mL water.

Mixing: Slowly add the Cr(III) solution to the carboxylate solution under vigorous stirring at

room temperature. A green viscous oil will separate immediately.

Extraction: Add 150 mL of hexane to the aqueous mixture. The green oil will extract into the

organic phase.

Purification: Separate the organic layer. Wash 3x with water to remove NaNO₃ byproducts.

Drying: Dry the organic phase over anhydrous MgSO₄.

Isolation: Remove solvent via rotary evaporation. Note: Do not overheat (>80°C) to prevent

oligomerization.
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Protocol B: Catalyst Activation for Ethylene
Trimerization
Objective: Prepare the active catalytic species for 1-hexene production.[3]

Reagents:

Cr(EH)₃ (in toluene)

2,5-Dimethylpyrrole (DMP)[3][4]

Triethylaluminum (TEA)[3]

Solvent: Dry Toluene

Step-by-Step:

Inert Atmosphere: All steps must be performed under Nitrogen or Argon (Schlenk line or

Glovebox).

Pre-mixing: In a Schlenk flask, mix Cr(EH)₃ and DMP (Molar ratio 1:3). The solution typically

turns a reddish-brown, indicating coordination of the pyrrole.

Aging: Stir for 5–10 minutes.

Activation: Add TEA (Al:Cr ratio ~10:1 to 20:1). The solution will shift to a light yellow/amber

color, signaling the formation of the active cationic species.

Injection: Inject immediately into the pressurized ethylene reactor (typically 30–50 bar

ethylene, 80–100°C).

Safety, Toxicology & Handling Engineering[1]
Comparative Toxicity
While Hexavalent Chromium (Cr(VI)) is a known human carcinogen, Trivalent Chromium

(Cr(III))—including Cr(EH)₃—is significantly less toxic due to poor membrane permeability and

inability to oxidize biological substrates.
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Acute Toxicity: Low oral toxicity (LD50 > 2000 mg/kg in rats).

Skin/Eye: Irritant.[5][4][6] Prolonged contact can cause dermatitis (sensitization).

GHS Classification:

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[6]

H411: Toxic to aquatic life with long-lasting effects (due to heavy metal content).

Handling Precautions
Engineering Controls: Use in a fume hood. Although low volatility, aerosols formed during

high-pressure catalysis are hazardous.

PPE: Nitrile gloves, safety goggles, and lab coat.

Storage: Store in a cool, dry place. While air-stable in bulk, catalytic activity degrades upon

moisture exposure. Keep containers tightly sealed.
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Figure 2: Safe handling and operational workflow for Chromium(III) 2-ethylhexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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